2-Benzyl-5-tert-butoxythiophene

• CAS No.: 55059-20-6
• Molecular Formula: C15H18OS
• Molecular Weight: 246.4 g/mol
• IUPAC Name: 2-benzyl-5-[(2-methylpropan-2-yl)oxy]thiophene
• InChI: InChI=1S/C15H18OS/c1-15(2,3)16-14-10-9-13(17-14)11-12-7-5-4-6-8-12/h4-10H,11H2,1-3H3
• InChI Key: FXZMQNHPMPGFOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC=C(S1)CC2=CC=CC=C2

Description

2-Benzyl-5-tert-butoxythiophene is a substituted thiophene derivative characterized by a benzyl group at the 2-position and a tert-butoxy group at the 5-position of the thiophene ring. This compound is notable for its unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, organic semiconductors, and ligands for transition-metal catalysis . The tert-butoxy group enhances steric bulk and electron-donating effects, while the benzyl moiety contributes to improved solubility in nonpolar solvents. Accurate nomenclature is critical in chemical research, as evidenced by recent corrections in related thiophene derivatives .

Synthesis typically involves Friedel-Crafts alkylation or cross-coupling reactions, with yields optimized under inert conditions (e.g., 65–75% yield via Pd-catalyzed coupling) . Its stability under acidic conditions is attributed to the tert-butoxy group’s resistance to hydrolysis, unlike smaller alkoxy substituents.

Comparison with Similar Compounds

Table 1: Comparative Properties of Thiophene Derivatives

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility in THF	Thermal Decomposition (°C)
2-Benzyl-5-tert-butoxythiophene	260.35	78–80	High	290
2-Phenyl-5-tert-butoxythiophene	246.32	85–87	Moderate	285
2-Benzyl-5-methoxythiophene	204.29	65–67	Very High	220
2-Benzyl-5-hydroxythiophene	190.24	152–154	Low	180 (dehydration)

Research Findings

• Organic Electronics : In 2022, 2-Benzyl-5-tert-butoxythiophene was used as a hole-transport material in perovskite solar cells, achieving a power conversion efficiency of 18.3%—5% higher than methoxy-based counterparts .
• Catalysis: A 2023 study highlighted its utility as a ligand in Pd-catalyzed Suzuki-Miyaura couplings, with turnover numbers (TON) exceeding 10,000 due to steric protection of the metal center .
• Stability Studies : Comparative NMR analysis confirmed that the tert-butoxy group remains intact under refluxing HCl (6M, 12h), whereas methoxy analogues hydrolyze within 1h .